(2-Ethylpiperidin-1-yl)(4-((2-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone

• IUPAC Name: (2-ethylpiperidin-1-yl)-[4-(2-methoxyanilino)-7-methyl-1,8-naphthyridin-3-yl]methanone
• InChI: InChI=1S/C24H28N4O2/c1-4-17-9-7-8-14-28(17)24(29)19-15-25-23-18(13-12-16(2)26-23)22(19)27-20-10-5-6-11-21(20)30-3/h5-6,10-13,15,17H,4,7-9,14H2,1-3H3,(H,25,26,27)
• InChI Key: UUBCXINATFVQFC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC=CC=C4OC)C=CC(=N3)C
• Molecular Formula: C24H28N4O2
• Molecular Weight: 404.5 g/mol

Description

(2-Ethylpiperidin-1-yl)(4-((2-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
BenchChem offers high-quality (2-Ethylpiperidin-1-yl)(4-((2-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Ethylpiperidin-1-yl)(4-((2-methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods

• A study by Jing et al. (2018) developed an efficient and environmentally friendly synthesis method for derivatives similar to the compound . They achieved high yields by irradiating certain precursors with UV light, offering an alternative to traditional metal-catalyzed reactions (Jing et al., 2018).

Pharmacological Activities

• Kong et al. (2018) researched a novel compound closely related to the one and found it exhibited significant anticancer activity in melanoma cell lines through mechanisms involving necroptosis and apoptosis (Kong et al., 2018).
• Figueredo et al. (2020) investigated the pharmacological properties of similar compounds, indicating potential antibacterial applications and the possibility of enhancing antibiotic efficacy (Figueredo et al., 2020).

Structural and Chemical Analysis

• Nishijima et al. (2010) conducted a study on a compound with a similar structure, providing insights into intermolecular interactions and crystallographic properties, which are crucial for understanding the physical and chemical behavior of such compounds (Nishijima et al., 2010).
• A study by Xu and He (2010) focused on synthesizing intermediates vital for non-steroidal anti-inflammatory drugs, showcasing the compound's relevance in medicinal chemistry (Xu & He, 2010).